Cas no 209671-12-5 (5-(2,4-Dimethylphenyl)amino-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(2,4-Dimethylphenyl)amino-1,3,4-thiadiazole-2-thiol
• CAS No: 209671-12-5
• MF: C₁₀H₁₁N₃S₂
• MW: 237.344438791275
• MDL: MFCD00178431
• CID: 3057181
• PubChem ID: 696254
• Update Time: 2025-05-20

5-(2,4-Dimethylphenyl)amino-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dimethyl-phenylamino)-[1,3,4]thiadiazole-2-thiol
• SMR001821975
• HMS558O01
• MLS003107095
• NSC201489
• SCHEMBL8048110
• MFCD00178431
• 5-((2,4-dimethylphenyl)amino)-1,3,4-thiadiazole-2-thiol
• G23720
• 209671-12-5
• EN300-03418
• CHEMBL2141747
• BDBM114591
• Maybridge1_006117
• cid_696254
• 5-[(2,4-dimethylphenyl)amino]-3H-1,3,4-thiadiazole-2-thione
• NSC-201489
• CCG-249652
• Z56845050
• AKOS000116288
• 5-(2,4-dimethylanilino)-3H-1,3,4-thiadiazole-2-thione
• 5-[(2,4-dimethylphenyl)amino]-1,3,4-thiadiazole-2-thiol
• CS-0219208
• 5-(2,4-Dimethylphenyl)amino-1,3,4-thiadiazole-2-thiol

• MDL： MFCD00178431
• Inchi： 1S/C10H11N3S2/c1-6-3-4-8(7(2)5-6)11-9-12-13-10(14)15-9/h3-5H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： OAVVZALYHPMJPU-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC1C=CC(C)=CC=1C)=S

Computed Properties

• Exact Mass: 237.03943971Da
• Monoisotopic Mass: 237.03943971Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 5-(2,4-Dimethylphenyl)amino-1,3,4-thiadiazole-2-thiol

5-(2,4-Dimethylphenyl)amino-1,3,4-thiadiazole-2-thiol: A Comprehensive Overview

The compound with CAS No 209671-12-5, commonly referred to as 5-(2,4-Dimethylphenyl)amino-1,3,4-thiadiazole-2-thiol, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The thiadiazole core of the molecule is a key feature that contributes to its reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery and material synthesis. The 5-(2,4-Dimethylphenyl)amino substituent in this compound plays a crucial role in modulating its electronic properties and enhancing its stability under various conditions. This makes it a promising candidate for applications in fields such as catalysis, sensors, and advanced materials.

One of the most notable aspects of 5-(2,4-Dimethylphenyl)amino-1,3,4-thiadiazole-2-thiol is its ability to participate in diverse chemical reactions. Researchers have explored its reactivity under different conditions, revealing its potential as a building block for constructing more complex molecular architectures. For instance, the thiol group (-SH) present in the molecule can undergo nucleophilic substitution reactions, enabling the formation of various sulfur-containing compounds.

In terms of synthesis, this compound can be prepared through a variety of methods. One common approach involves the reaction of 1,3,4-thiadiazole-2-thiol with an appropriate arylamine derivative under specific conditions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

The physical and chemical properties of 5-(2,4-Dimethylphenyl)amino-1,3,4-thiadiazole-2-thiol have been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided valuable insights into its molecular geometry and intermolecular interactions. For example, the molecule exhibits a planar structure around the thiadiazole ring due to conjugation effects.

From an application standpoint, this compound has shown potential in the development of new materials for energy storage systems. Its ability to act as a redox-active component makes it suitable for use in supercapacitors and batteries. Additionally, researchers are exploring its role as a catalyst in organic transformations due to its unique electronic configuration.

In conclusion, 5-(2,4-Dimethylphenyl)amino-1,3,4-thiadiazole-2-thiol (CAS No 209671-12-5) is a versatile compound with promising applications across multiple disciplines. Its structural features and reactivity make it an attractive target for further research and development in both academic and industrial settings.